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Compound of Interest

Compound Name: A-967079

Cat. No.: B605065 Get Quote

A-967079 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) regarding the solubility of A-967079, a potent and selective TRPA1 receptor antagonist.

[1][2][3]

Frequently Asked Questions (FAQs)
Q1: What is A-967079 and what is its primary mechanism of action?

A-967079 is a selective TRPA1 (Transient Receptor Potential Ankyrin 1) channel antagonist.[1]

[2][3] It functions by blocking the TRPA1 ion channel, which is involved in the sensation of pain,

inflammation, and irritation.[4] A-967079 has demonstrated analgesic effects in various

preclinical models.[2][3] It shows high selectivity for TRPA1 over other TRP channels and a

wide range of other receptors and enzymes.[3]

Q2: I am experiencing difficulty dissolving A-967079. What are the recommended solvents?

A-967079 is sparingly soluble in aqueous buffers but shows good solubility in organic solvents.

[5] For stock solutions, Dimethyl Sulfoxide (DMSO) and ethanol are the most recommended

solvents.[5] It is crucial to use freshly opened, anhydrous DMSO, as its hygroscopic nature can

significantly reduce the solubility of A-967079.[1][6]

Q3: My A-967079 precipitates out of solution when I dilute my DMSO stock with aqueous

buffer. How can I prevent this?
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This is a common issue due to the low aqueous solubility of A-967079.[5] To improve solubility

in aqueous solutions for in vitro experiments, it is recommended to first dissolve A-967079 in

100% DMSO to create a concentrated stock solution. Then, this stock solution can be further

diluted with your aqueous buffer of choice (e.g., PBS) to the final desired concentration.[5] It is

advisable not to store the aqueous solution for more than one day to avoid precipitation.[5]

Q4: What are the best practices for preparing A-967079 for in vivo studies?

For in vivo administration, a co-solvent system is typically required. Two common formulations

are:

A mixture of DMSO, PEG300, Tween-80, and saline.[6][7]

A mixture of DMSO and corn oil.[1][6]

It is critical to add the solvents sequentially and ensure the solution is clear before adding the

next solvent.[7] Freshly prepared solutions are recommended for all in vivo experiments.[6]

Troubleshooting Guide
Problem Possible Cause Solution

A-967079 powder will not

dissolve in DMSO.

1. DMSO may have absorbed

moisture.2. Insufficient mixing.

1. Use newly opened,

anhydrous DMSO.[1][6]2. Use

an ultrasonic bath or gentle

heating to aid dissolution.[6][7]

Precipitation occurs during

preparation of in vivo

formulation.

1. Solvents not mixed in the

correct order.2. Solution not

homogenous before adding

the next solvent.

1. Add each solvent one by

one as specified in the

protocol.2. Ensure the solution

is clear and well-mixed at each

step.[7] Use of sonication can

help.[7]

Inconsistent experimental

results.

1. Compound precipitation in

the dosing solution.2.

Degradation of the compound

in aqueous solution.

1. Prepare the dosing solution

fresh on the day of the

experiment.[6]2. Do not store

aqueous solutions of A-967079

for more than one day.[5]
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Quantitative Solubility Data
Solvent / Vehicle

Maximum

Concentration
Molar Equivalent Notes

DMSO 100 mg/mL[6][7] ~482.53 mM[6][7]

Use of ultrasonic bath

recommended.[6]

Hygroscopic DMSO

can significantly

impact solubility.[1][6]

DMSO ≥12 mg/mL - -

DMSO ~30 mg/mL[5] - -

Ethanol 100 mM - -

Ethanol ~20 mg/mL[5] - -

Dimethyl formamide

(DMF)
~20 mg/mL[5] -

Purge with an inert

gas.[5]

1:2 solution of

DMSO:PBS (pH 7.2)
~0.3 mg/mL[5] -

Prepare by diluting a

DMSO stock solution.

[5]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL[6] ~12.06 mM[6] For in vivo use.[6]

10% DMSO, 90%

Corn Oil
≥ 2.5 mg/mL[6] ~12.06 mM[6] For in vivo use.[6]

Experimental Protocols
Protocol 1: Preparation of a 100 mM A-967079 Stock
Solution in DMSO

Weigh the required amount of A-967079 powder (MW: 207.24 g/mol ).[1]

Add the appropriate volume of newly opened, anhydrous DMSO to achieve a 100 mM

concentration.
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If dissolution is slow, place the vial in an ultrasonic water bath until the solution is clear.[6]

Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[6]

Avoid repeated freeze-thaw cycles.[1]

Protocol 2: Preparation of an In Vivo Formulation
(DMSO/PEG300/Tween-80/Saline)
This protocol yields a clear solution of ≥ 2.5 mg/mL.[6]

Prepare a concentrated stock solution of A-967079 in DMSO (e.g., 25 mg/mL).

To prepare 1 mL of the final formulation, sequentially add the following, ensuring the solution

is clear after each addition:

100 µL of the 25 mg/mL A-967079 DMSO stock solution.

400 µL of PEG300. Mix until clear.

50 µL of Tween-80. Mix until clear.

450 µL of saline. Mix until clear.

Use this formulation immediately for animal dosing.[6]
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Caption: A-967079 mechanism of action as a TRPA1 antagonist.
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Caption: Experimental workflow for preparing A-967079 solutions.
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Solubility Issue Encountered

Is the solvent anhydrous DMSO?

Use fresh, anhydrous DMSO
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Was sonication or gentle heat applied?
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Caption: Troubleshooting logic for A-967079 solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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